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Compound of Interest

Compound Name: 2,2,2-Trifluoroacetophenone

Cat. No.: B138007 Get Quote

Essential Safety and Handling Guide for 2,2,2-
Trifluoroacetophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,2,2-Trifluoroacetophenone in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Key Hazards
2,2,2-Trifluoroacetophenone is a flammable liquid and vapor that can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[1] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area, away from heat,

sparks, and open flames.[1][3][4]

Physical and Chemical Properties
A summary of the key quantitative data for 2,2,2-Trifluoroacetophenone is provided in the

table below for easy reference.
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Property Value

CAS Number 434-45-7

Molecular Formula C₈H₅F₃O

Molecular Weight 174.12 g/mol

Appearance Colorless to light yellow liquid[1][4][5]

Boiling Point 165-166 °C[4][5][6]

Melting Point -40 °C[4][5]

Density 1.24 g/mL at 25 °C[7]

Refractive Index 1.458 at 20 °C[6][7]

Operational Plan: From Receipt to Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 2,2,2-Trifluoroacetophenone.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure the following PPE is worn:

Eye and Face Protection: Safety glasses with side shields or chemical goggles are

mandatory.[3][8]

Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin

contact.[8][9]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[3][4] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved

respirator should be worn.[8]

Handling and Storage
Ventilation: Always handle 2,2,2-Trifluoroacetophenone in a well-ventilated area or a

chemical fume hood to minimize inhalation of vapors.[3][4]
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Ignition Sources: This chemical is flammable.[1][2] Keep it away from heat, sparks, open

flames, and other ignition sources.[1][3] Use non-sparking tools and explosion-proof

equipment.[1][2]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][4] The designated storage area

should be a flammables area.[1]

Disposal Plan
Waste Classification: Chemical waste must be handled as hazardous waste.[2]

Disposal Method: Dispose of contents and container to an authorized chemical waste

collection point.[3] Do not dispose of down the drain. Options may include incineration in a

licensed facility or burial in a specifically licensed landfill.[3] Consult local or regional waste

management authorities for specific guidance.[3]

Empty Containers: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous.[1][4] Do not cut, drill, grind, or weld on or near containers.[3]

Emergency Procedures
Spill Response

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[10]

Remove all sources of ignition.[3][4]

Containment: Wear appropriate PPE. For small spills, absorb with an inert material such as

dry sand or earth and place it into a chemical waste container.[4]

Cleanup: After the material is collected, clean the spill area.

First Aid
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and

water for at least 15 minutes. Get medical attention if irritation develops.[4]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[4]

Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or

water. Seek immediate medical aid.[4]

Workflow for Handling 2,2,2-Trifluoroacetophenone

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC7200_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4322186_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4322186_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4322186_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4322186_EN.htm
https://www.benchchem.com/product/b138007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Chemical Handling

Step 2

Work in a Ventilated
Fume Hood

Step 3a

Proper Storage
(Cool, Dry, Ventilated)

Step 3b

Waste Preparation

Step 4

Segregate Hazardous Waste

Step 5

Decontaminate & Clean Work Area

Step 6

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2,2-Trifluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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